3-benzyl-1-methyl-1H-pyrazol-5-amine
Description
“3-benzyl-1-methyl-1H-pyrazol-5-amine” is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Synthesis Analysis
Pyrazoles, including “3-benzyl-1-methyl-1H-pyrazol-5-amine”, are synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation . Substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine . For example, acetylacetone and hydrazine give 3,5-dimethylpyrazole .Molecular Structure Analysis
The molecular structure of “3-benzyl-1-methyl-1H-pyrazol-5-amine” is characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms . The 3D structure may be viewed using Java or Javascript .Chemical Reactions Analysis
The chemical reactions of “3-benzyl-1-methyl-1H-pyrazol-5-amine” involve various transformations. For instance, pyrazoles react with potassium borohydride to form a class of ligands known as scorpionates .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-benzyl-1-methyl-1H-pyrazol-5-amine involves the reaction of benzylhydrazine with 1-methyl-3-oxo-1,2,3,4-tetrahydro-5-pyrazolecarboxylic acid followed by reduction of the resulting imine.", "Starting Materials": [ "Benzylhydrazine", "1-methyl-3-oxo-1,2,3,4-tetrahydro-5-pyrazolecarboxylic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Benzylhydrazine is reacted with 1-methyl-3-oxo-1,2,3,4-tetrahydro-5-pyrazolecarboxylic acid in ethanol and water in the presence of hydrochloric acid to form the imine intermediate.", "Step 2: The imine intermediate is reduced using sodium borohydride in ethanol and water to form the amine product.", "Step 3: The amine product is purified using acid-base extraction with hydrochloric acid and sodium hydroxide." ] } | |
CAS RN |
92406-43-4 |
Product Name |
3-benzyl-1-methyl-1H-pyrazol-5-amine |
Molecular Formula |
C11H13N3 |
Molecular Weight |
187.2 |
Purity |
95 |
Origin of Product |
United States |
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